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Compound of Interest

Compound Name: Strontium phosphate

Cat. No.: B085154 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of strontium phosphate, a versatile

inorganic compound with significant and expanding applications in the biomedical field,

particularly in bone regeneration and drug delivery. This document details the chemical and

physical properties of various forms of strontium phosphate, outlines key synthesis

methodologies, and explores its biological interactions and therapeutic potential.

Chemical and Physical Properties of Strontium
Phosphates
Strontium combines with phosphate ions to form several distinct compounds, each with unique

characteristics. The three most common forms are tristrontium diphosphate (commonly referred

to as strontium phosphate), strontium hydrogen phosphate, and strontium pyrophosphate.

Their key properties are summarized below for easy comparison.
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Property
Strontium
Phosphate

Strontium
Hydrogen
Phosphate

Strontium
Pyrophosphate

CAS Number 7446-28-8[1][2][3] 13450-99-2[4][5] 13812-81-2[6]

Chemical Formula Sr₃(PO₄)₂[2][3] SrHPO₄[4][5] Sr₂P₂O₇[6]

Molecular Weight 452.80 g/mol 183.60 g/mol [4][5] 349.18 g/mol [6]

Appearance
White crystalline

solid/powder[1][2]
White powder[4][5] White powder[6]

Melting Point >380 °C[3] >400 °C[4][5] >380 °C

Density 4.53 g/cm³ 3.54 g/cm³[4] 3.66 g/cm³

Crystal Structure
Trigonal (R-3m space

group)[6][7]

Orthorhombic (Pbca

space group) and

Triclinic (P-1 space

group) polymorphs

exist.

Orthorhombic (Pnma

space group) and

Tetragonal

polymorphs exist.[8]

Solubility in Water Insoluble[2] Slightly soluble Insoluble

Synthesis of Strontium Phosphates: Experimental
Protocols
The synthesis of strontium phosphates can be achieved through several methods, with wet

chemical precipitation and solid-state reactions being the most common. The chosen method

can influence the crystallinity, morphology, and purity of the final product.

Wet Chemical Precipitation for Strontium Hydrogen
Phosphate (SrHPO₄)
This method is widely used for its simplicity and control over particle size at relatively low

temperatures.

Protocol:
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Precursor Preparation: Prepare a 1 M aqueous solution of a soluble strontium salt, such as

strontium chloride hexahydrate (SrCl₂·6H₂O), and a 1 M aqueous solution of diammonium

hydrogen phosphate ((NH₄)₂HPO₄).

Precipitation: Heat the strontium chloride solution to the desired temperature. For the α-form,

a temperature of 40°C or higher is recommended, while the β-form is favored at

temperatures below 25°C.[7]

Reaction: Slowly add the diammonium hydrogen phosphate solution to the heated strontium

chloride solution under constant agitation. Maintaining a pH between 3 and 5 is crucial until

the equivalence point is neared.[7]

Aging: Allow the resulting precipitate to age in the mother liquor for a specified period (e.g.,

24 hours) to ensure complete reaction and crystal growth.

Washing and Filtration: Filter the precipitate and wash it several times with deionized water

to remove by-products such as ammonium chloride.

Drying: Dry the final product in an oven at a temperature up to approximately 300°C.[7]

Solid-State Reaction for Strontium Pyrophosphate
(Sr₂P₂O₇)
This high-temperature method is suitable for producing highly crystalline, thermally stable

powders.

Protocol:

Precursor Preparation: Stoichiometrically mix high-purity strontium carbonate (SrCO₃) and

diammonium hydrogen phosphate ((NH₄)₂HPO₄) powders.

Grinding: Thoroughly grind the precursor mixture in an agate mortar to ensure homogeneity.

Calcination: Place the homogenized powder in an alumina crucible and heat it in a furnace. A

typical heating profile involves a gradual ramp-up to a high temperature, such as 1100°C,

followed by a dwell time of several hours to ensure complete reaction and crystallization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://patents.google.com/patent/US3113835A/en
https://patents.google.com/patent/US3113835A/en
https://patents.google.com/patent/US3113835A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cooling and Grinding: Allow the furnace to cool down to room temperature. The resulting

product is then ground again to obtain a fine powder.

Biomedical Applications and Biological Interactions
Strontium-containing biomaterials, particularly strontium phosphates, are gaining significant

attention for their therapeutic potential in bone tissue engineering and drug delivery.

Bone Regeneration
Strontium is known to have a dual effect on bone metabolism: it simultaneously stimulates

bone formation by osteoblasts and inhibits bone resorption by osteoclasts. When incorporated

into calcium phosphate-based scaffolds, strontium ions can be released locally at the site of a

bone defect, promoting more efficient and robust healing.

An experimental workflow for evaluating the in vivo efficacy of a strontium phosphate-based

scaffold for bone regeneration is depicted below.

In vivo experimental workflow for bone regeneration study.

Drug Delivery
The porous structure of some forms of strontium phosphate, such as amorphous

microspheres, makes them suitable as carriers for therapeutic agents. Their biocompatibility

and biodegradability ensure that the carrier material does not elicit an adverse immune

response and is safely cleared from the body.

A common application is the loading of antibiotics, like vancomycin, onto strontium phosphate
microspheres to create a localized drug delivery system for treating bone infections

(osteomyelitis).

Protocol for Vancomycin Loading:

Microsphere Preparation: Synthesize strontium-doped amorphous calcium phosphate

porous microspheres, for instance, through a microwave-hydrothermal method.[9]

Vancomycin Solution: Prepare a solution of vancomycin hydrochloride in deionized water at

a specific concentration (e.g., 1 mg/mL).
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Loading: Disperse a known mass of the strontium phosphate microspheres into the

vancomycin solution.

Incubation: Gently agitate the suspension at room temperature for an extended period (e.g.,

24 hours) to allow for the diffusion and adsorption of vancomycin into the pores of the

microspheres.

Separation and Drying: Separate the vancomycin-loaded microspheres from the solution by

centrifugation.

Washing: Gently wash the loaded microspheres with deionized water to remove any loosely

bound drug from the surface.

Lyophilization: Freeze-dry the final product to obtain a stable, powdered form of the drug-

loaded microspheres.

Signaling Pathways in Strontium-Mediated
Osteogenesis
Strontium ions released from strontium phosphate-based biomaterials can influence key

signaling pathways within mesenchymal stem cells and osteoblasts, thereby promoting their

differentiation and bone-forming activity.

Wnt/β-catenin Signaling Pathway
The Wnt/β-catenin pathway is crucial for osteoblast differentiation. Strontium has been shown

to activate this pathway, leading to the accumulation of β-catenin in the nucleus, where it acts

as a transcriptional co-activator for osteogenic genes.[4][10]

Activation of the Wnt/β-catenin pathway by strontium.

ERK Signaling Pathway
The Extracellular signal-Regulated Kinase (ERK) pathway, a component of the MAPK signaling

cascade, is also implicated in strontium-induced osteogenesis. Activation of this pathway can

lead to the phosphorylation and activation of key transcription factors.

Strontium-mediated activation of the ERK pathway.
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Role of Runx2
Runt-related transcription factor 2 (Runx2) is a master regulator of osteoblast differentiation.

The signaling pathways activated by strontium, including the Wnt/β-catenin and ERK pathways,

converge on Runx2 to enhance its transcriptional activity, thereby promoting the expression of

genes essential for bone matrix formation and mineralization.[2][3]

Convergence of signaling pathways on Runx2.

In conclusion, the various forms of strontium phosphate offer a versatile platform for the

development of advanced biomaterials for bone regeneration and drug delivery. A thorough

understanding of their chemical properties, synthesis methods, and biological interactions is

paramount for designing effective therapeutic strategies for a range of skeletal and other

medical conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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